Daniplestim
Overview
Description
Daniplestim is an engineered interleukin-3 receptor agonist. It binds to the interleukin-3 receptor subunit with significantly higher affinity compared to native interleukin-3. This compound has been developed to aid in the recovery of hematopoietic precursor cells after myeloablative chemotherapy. This compound is known for its ability to induce cell proliferation and colony-forming unit formation more effectively than native interleukin-3 .
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of daniplestim involves recombinant DNA technology. The gene encoding this compound is inserted into an expression vector, which is then introduced into a suitable host cell, such as Escherichia coli or Chinese hamster ovary cells. The host cells are cultured under specific conditions to express this compound, which is subsequently purified using chromatographic techniques .
Industrial Production Methods: In an industrial setting, the production of this compound follows a similar approach but on a larger scale. Bioreactors are used to culture the host cells, and the expression of this compound is induced under controlled conditions. The purification process involves multiple steps, including affinity chromatography, ion-exchange chromatography, and size-exclusion chromatography, to ensure high purity and yield .
Chemical Reactions Analysis
Types of Reactions: Daniplestim primarily undergoes protein-protein interactions rather than traditional chemical reactions like oxidation or reduction. It binds to the interleukin-3 receptor on the surface of hematopoietic cells, triggering a cascade of intracellular signaling pathways .
Common Reagents and Conditions: The binding of this compound to its receptor does not require additional reagents. the expression and purification processes involve various reagents such as growth media, antibiotics, and chromatographic resins .
Major Products Formed: The primary product formed from the interaction of this compound with its receptor is the activation of downstream signaling pathways, leading to cell proliferation and prevention of apoptosis .
Scientific Research Applications
Daniplestim has several applications in scientific research, particularly in the fields of hematology and oncology:
Hematopoietic Stem Cell Mobilization: this compound is used to mobilize hematopoietic progenitor cells from the bone marrow into the peripheral blood, facilitating their collection for transplantation.
Cancer Treatment: It is used in combination with other cytokines to enhance the recovery of hematopoietic cells after chemotherapy.
Apoptosis Prevention: Research has shown that this compound can prevent apoptosis in hematopoietic cells more effectively than native interleukin-3.
Cell Proliferation Studies: this compound is used in laboratory settings to study cell proliferation and colony-forming unit formation.
Mechanism of Action
Daniplestim exerts its effects by binding to the interleukin-3 receptor on the surface of hematopoietic cells. This binding activates the receptor and triggers a cascade of intracellular signaling pathways, including the JAK-STAT pathway, PI3K-AKT pathway, and MAPK pathway. These pathways promote cell proliferation, survival, and differentiation .
Comparison with Similar Compounds
Interleukin-3 (IL-3): Native cytokine that binds to the same receptor but with lower affinity.
Granulocyte Colony-Stimulating Factor (G-CSF): Another cytokine used to mobilize hematopoietic progenitor cells.
Myelopoietin-1: A chimeric cytokine composed of daniplestim and a granulocyte colony-stimulating factor receptor agonist.
Uniqueness of this compound: this compound is unique due to its high affinity for the interleukin-3 receptor and its ability to induce cell proliferation and colony-forming unit formation more effectively than native interleukin-3. Additionally, its engineered nature allows for specific modifications to enhance its therapeutic potential .
Properties
CAS No. |
161753-30-6 |
|---|---|
Molecular Formula |
C564H909N161O166S5 |
Molecular Weight |
0 |
Synonyms |
Daniplestim |
Origin of Product |
United States |
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